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Compound of Interest

Compound Name: Mkt-077

CAS No.: 1427472-75-0

Cat. No.: B10764518

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of Mkt-077, ensuring laboratory safety and procedural

clarity.

This document provides critical safety and logistical information for the handling of Mkt-077, a

rhodacyanine dye and Hsp70 inhibitor used in cancer research.[1][2] Adherence to these

guidelines is essential for maintaining a safe laboratory environment and ensuring the integrity

of your research.

Chemical and Physical Properties
A summary of the key quantitative data for Mkt-077 is presented in the table below for easy

reference and comparison.
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Property Value Source

Chemical Name

1-ethyl-2-[[3-ethyl-5-(3-methyl-

2(3H)-benzothiazolylidene)-4-

oxo-2-

thiazolidinylidene]methyl]-

pyridinium, monochloride

Cayman Chemical, Tocris

Bioscience

Synonyms FJ-776 Cayman Chemical

CAS Number 147366-41-4 R&D Systems, Sigma-Aldrich

Molecular Formula C₂₁H₂₂ClN₃OS₂ R&D Systems

Molecular Weight 432.0 g/mol
R&D Systems, Cayman

Chemical

Appearance Orange to red powder Sigma-Aldrich

Purity ≥98% (HPLC)
R&D Systems, Tocris

Bioscience

Solubility
Soluble to 50 mM in water and

DMSO
R&D Systems

10 mg/mL in H₂O Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Store at +4°C
R&D Systems, Tocris

Bioscience

Powder: -20°C for 3 years TargetMol

In solvent: -80°C for 1 year TargetMol

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Mkt-077 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).[3]
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An intraperitoneal LD50 of 50 mg/kg in mice has been reported.[3] The SDS also indicates no

irritant effect on the skin or eyes and no known sensitizing effects.[3]

However, as a matter of good laboratory practice and to minimize any potential risk, the

following personal protective equipment is recommended when handling Mkt-077 in its solid

form or in solution:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Nitrile or latex gloves.

Body Protection: A standard laboratory coat.

Operational Plan: Step-by-Step Guidance
This section outlines the procedural steps for the safe handling of Mkt-077 from receipt to

disposal.

Receiving and Inspection
Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Verify that the product name, CAS number, and quantity match the order specifications.

Wear appropriate PPE (gloves) when handling the primary container.

Storage
Store Mkt-077 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated

area.[4]

Follow the specific storage temperature recommendations provided by the supplier (see

table above). For long-term storage of the powder, -20°C is recommended, while solutions

should be stored at -80°C.[4]

Preparation of Solutions
All manipulations involving the solid compound should be performed in a chemical fume

hood or a designated weighing area to avoid inhalation of any fine particles.
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Use a calibrated balance to weigh the desired amount of Mkt-077.

Slowly add the powder to the desired solvent (e.g., water or DMSO) while stirring to ensure

complete dissolution.

Use in Experiments
When handling solutions of Mkt-077, always wear appropriate PPE.

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

For cell-based assays, detailed protocols for the preparation of working solutions and cell

treatment can be found in the literature.[5]

Disposal Plan
All waste materials containing Mkt-077 should be treated as chemical waste and disposed of in

accordance with institutional and local regulations.

Solid Waste: Collect any unused solid Mkt-077 and contaminated disposable materials (e.g.,

weighing paper, gloves, pipette tips) in a designated, labeled hazardous waste container.

Liquid Waste: Collect all aqueous and organic solutions containing Mkt-077 in a separate,

labeled hazardous waste container. Do not pour solutions down the drain.

Decontamination: Decontaminate all non-disposable glassware and equipment that has

come into contact with Mkt-077 by rinsing with an appropriate solvent, and collect the rinsate

as hazardous waste.

Mkt-077 Handling Workflow
The following diagram illustrates the logical flow of operations for handling Mkt-077 in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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